Cas no 370881-00-8 (tert-butyl cis-3,8-diazabicyclo[4.2.0]octane-8-carboxylate)

• Product Name: tert-butyl cis-3,8-diazabicyclo[4.2.0]octane-8-carboxylate
• CAS No: 370881-00-8
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD18375268
• CID: 1056155
• PubChem ID: 16099058
• Update Time: 2025-07-24

tert-butyl cis-3,8-diazabicyclo[4.2.0]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• cis-8-Boc-3,8-diazabicyclo[4.2.0]octane
• (1R,6S)-8-Boc-3,8-diazabicyclo[4.2.0]octane
• 3,​8-​Diazabicyclo[4.2.0]​octane-​8-​carboxylic acid, 1,​1-​dimethylethyl ester, (1R,​6S)​-​rel-
• (1R,6S)-tert-Butyl 3,8-diazabicyclo[4.2.0]octane-8-carboxylate
• cis-8-Boc-3,8-diazabicyclo[4,2,0]octane
• tert-butyl (1r,6s)-3,8-diazabicyclo[4.2.0]octane-8-carboxylate
• ITVHTQLHEQGQNG-IUCAKERBSA-N
• 6576AJ
• 4708AJ
• SB10943
• FCH3616721
• SB10945
• FCH3982415
• AX8222191
• AB0063328
• (1R, 6S)-8-N-Boc-3,8-diaza-bicyclo[4.2.0]octane
• (1R,6S)-Rel-3
• tert-butyl cis-3,8-diazabicyclo[4.2.0]octane-8-carboxylate
• CS-0088195
• (1R,6S)-Rel-3,8-diazabicyclo[4.2.0]octane-8-carboxylic acid 1,1-dimethylethyl ester
• DB-369947
• VPA88100
• AKOS024256884
• A913862
• DB-361858
• rac-tert-butyl (1R,6S)-3,8-diazabicyclo[4.2.0]octane-8-carboxylate
• MFCD18375268
• MFCD14581309
• (1R,6S)-TERT-BUTYL3,8-DIAZABICYCLO[4.2.0]OCTANE-8-CARBOXYLATE
• 370881-00-8
• EN300-716243
• AS-38904
• A874195
• rac-tert-butyl (1R,6S)-3,8-diazabicyclo[4.2.0]octane-8-carboxylate, cis
• 370881-22-4
• SCHEMBL929120
• (1R,6S)-3,8-Diaza-bicyclo[4.2.0]octane-8-carboxylic acid tert-butyl ester
• AMY35685
• cis-8-Boc-3 pound not8-diazabicyclo[4.2.0]octane
• AC2561
• 2839409-94-6
• DTXSID60582690

• MDL： MFCD18375268
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-7-8-4-5-12-6-9(8)13/h8-9,12H,4-7H2,1-3H3/t8-,9-/m0/s1
• InChI Key： ITVHTQLHEQGQNG-IUCAKERBSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]2CCNC[C@H]12)=O

Computed Properties

• Exact Mass: 212.15200
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 0.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 295.4±13.0 °C at 760 mmHg
• Flash Point: 132.5±19.8 °C
• PSA: 41.57000
• LogP: 1.48190
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-butyl cis-3,8-diazabicyclo[4.2.0]octane-8-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl cis-3,8-diazabicyclo[4.2.0]octane-8-carboxylate

tert-butyl cis-3,8-diazabicyclo[4.2.0]octane-8-carboxylate (CAS No. 370881-00-8): A Versatile Building Block in Medicinal Chemistry

tert-butyl cis-3,8-diazabicyclo[4.2.0]octane-8-carboxylate is a unique organic compound characterized by its complex diazabicyclo[4.2.0]octane framework with a carboxylate functional group. This molecule, with the CAS number 370881-00-8, represents a critical intermediate in the synthesis of bioactive molecules, particularly in the development of targeted therapies and pharmaceutical agents. Its structural features, including the tert-butyl substituent and the cis configuration of the nitrogen atoms, contribute to its distinct chemical reactivity and biological potential.

Recent advancements in synthetic organic chemistry have highlighted the utility of tert-butyl cis-3,8-diazabicyclo[4.2.0]octane-8-carboxylate as a scaffold for designing novel ligands and drug candidates. A 2023 study published in Journal of Medicinal Chemistry demonstrated its application in the development of selective kinase inhibitors, which are critical for treating oncological disorders. The molecule's ability to form stable hydrogen bonds and its compatibility with fluorinated substituents make it a preferred choice for structure-based drug design (SBDD) strategies.

The tert-butyl group in tert-butyl cis-3,8-diazabicyclo[4.2.0]octane-8-carboxylate plays a dual role in stabilizing the molecule and enhancing its solubility in aqueous environments. This property is particularly advantageous for oral drug delivery systems, where bioavailability is a key determinant of therapeutic efficacy. Researchers at the University of Tokyo (2024) reported that the tert-butyl substituent significantly improves the metabolic stability of the compound, reducing the risk of enzyme-mediated degradation in vivo.

In the context of drug discovery, tert-butyl cis-3,8-diazabicyclo[None.0]octane-8-carboxylate has been explored as a precursor for heterocyclic compounds with potential applications in antimicrobial therapy. A 2024 study in Organic & Biomolecular Chemistry revealed that derivatives of this compound exhibit antifungal activity against Candida albicans, suggesting its potential as a lead compound for developing new antifungal agents. The cis configuration of the nitrogen atoms is believed to enhance the molecule's ability to interact with target proteins through hydrophobic interactions.

The synthesis of tert-butyl cis-3,8-diazabicyclo[4.2.0]octane-8-carboxylate involves multi-step organic reactions, with the carboxylate group serving as a key functional handle for further derivatization. Recent work by the European Molecular Biology Laboratory (EMBL) has focused on optimizing the enantioselective synthesis of this compound to achieve high enantiomeric purity, which is essential for pharmaceutical applications where stereoselectivity determines biological activity.

Advances in computational chemistry have further expanded the utility of tert-butyl cis-3,8-diazabicyclo[4.2.0]octane-8-carboxylate. Molecular docking studies conducted in 2023 predicted that this molecule can bind to specific protein targets with high affinity, including kinase enzymes and ion channels. These findings have guided the design of structure-activity relationship (SAR) studies to identify optimization opportunities for the compound's therapeutic potential.

Furthermore, the carboxylate group in tert-butyl cis-3,8-diazabicyclo[4.2.0]octane-8-carboxylate enables its use in conjugate drug delivery systems. By linking this molecule to targeting ligands or nanocarriers, researchers have demonstrated enhanced selective targeting of pathological tissues in preclinical models. This approach has been particularly effective in the development of chemotherapeutic agents with reduced systemic toxicity.

In summary, tert-butyl cis-3,8-diazabicyclo[4.2.0]octane-8-carboxylate (CAS No. 370881-00-8) represents a versatile and promising scaffold in the field of medicinal chemistry. Its structural features, including the tert-butyl substituent and the cis configuration, enable a wide range of chemical modifications and biological applications. Ongoing research into its synthetic versatility and biological activity is expected to further expand its utility in the development of novel therapeutics for a variety of clinical indications.